3-methyl-2-(methylimino)-5-({1-[2-(4-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one

• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (5Z)-3-methyl-2-methylimino-5-[[1-[2-(4-methylphenoxy)ethyl]indol-3-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H23N3O2S/c1-16-8-10-18(11-9-16)28-13-12-26-15-17(19-6-4-5-7-20(19)26)14-21-22(27)25(3)23(24-2)29-21/h4-11,14-15H,12-13H2,1-3H3/b21-14-,24-23?
• InChI Key: WBPPNJFRWQGRBW-AWAAXKIWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCN2C=C(C3=CC=CC=C32)/C=C\4/C(=O)N(C(=NC)S4)C
• SMILES: CC1=CC=C(C=C1)OCCN2C=C(C3=CC=CC=C32)C=C4C(=O)N(C(=NC)S4)C

Description

3-methyl-2-(methylimino)-5-({1-[2-(4-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is also known as MTM and has been found to have a range of biochemical and physiological effects. In We will also discuss future directions for research on this compound.

Mechanism of Action

The mechanism of action of MTM is not fully understood, but studies have suggested that it may act by inhibiting protein synthesis and disrupting the function of the mitochondria in cells. MTM has also been found to induce DNA damage and activate the p53 pathway, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
MTM has been found to have a range of biochemical and physiological effects. Studies have shown that MTM can induce apoptosis in cancer cells, inhibit protein synthesis, and disrupt mitochondrial function. MTM has also been found to have antimicrobial properties and can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTM in lab experiments is that it has been well studied and its synthesis method is well established. MTM is also relatively stable and can be stored for long periods of time. However, one of the limitations of using MTM is that it can be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research on MTM. One area of interest is its potential as a therapeutic agent for the treatment of cancer. Further studies are needed to fully understand the mechanism of action of MTM and to determine its efficacy and safety as a cancer treatment. MTM also has potential applications as an antimicrobial agent, and further studies are needed to explore its effectiveness against different types of bacteria and fungi. Additionally, studies could be conducted to explore the potential use of MTM in other areas of scientific research, such as neuroscience and immunology.
Conclusion:
In conclusion, MTM is a synthetic compound that has potential applications in scientific research, particularly in the areas of cancer treatment and antimicrobial therapy. Its synthesis method is well established, and its mechanism of action and biochemical and physiological effects have been studied extensively. While there are some limitations to its use in lab experiments, further research on MTM could lead to important discoveries in a range of scientific fields.

Synthesis Methods

The synthesis of MTM involves the condensation of 2-(4-methylphenoxy)ethylamine with 3-formylindole in the presence of thiazolidine-4-one. The resulting compound is then subjected to a cyclization reaction to form 3-methyl-2-(methylimino)-5-({1-[2-(4-methylphenoxy)ethyl]-1H-indol-3-yl}methylene)-1,3-thiazolidin-4-one. This synthesis method has been well established and has been used in many studies to produce MTM for scientific research.

Scientific Research Applications

MTM has been found to have a range of potential applications in scientific research. One of the primary areas of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that MTM has anticancer properties and can induce apoptosis in cancer cells. MTM has also been found to have antimicrobial properties and has been studied for its potential use as an antibacterial and antifungal agent.